Cas no 1805575-52-3 (3-Bromo-4-iodo-5-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-4-iodo-5-(trifluoromethyl)pyridine
• CAS No: 1805575-52-3
• MF: C₆H₂BrF₃IN
• MW: 351.890463352203
• CID: 4803187
• Update Time: 2025-05-23

3-Bromo-4-iodo-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-iodo-5-(trifluoromethyl)pyridine

• Inchi： 1S/C6H2BrF3IN/c7-4-2-12-1-3(5(4)11)6(8,9)10/h1-2H
• InChI Key： WVOJBWYSKZNZQW-UHFFFAOYSA-N
• SMILES： IC1C(=CN=CC=1C(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-iodo-5-(trifluoromethyl)pyridine

3-Bromo-4-iodo-5-(trifluoromethyl)pyridine: A Comprehensive Overview

3-Bromo-4-iodo-5-(trifluoromethyl)pyridine, also known by its CAS number 1805575-52-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, and features a unique combination of substituents: a bromine atom at position 3, an iodine atom at position 4, and a trifluoromethyl group at position 5. These substituents impart distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical reactions and applications.

The synthesis of 3-Bromo-4-iodo-5-(trifluoromethyl)pyridine typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in cross-coupling reactions, such as the Suzuki-Miyaura coupling and the Buchwald-Hartwig amination, have enabled more efficient and selective syntheses of this compound. The presence of the trifluoromethyl group enhances the molecule's stability and lipophilicity, making it particularly useful in drug design where bioavailability is critical.

In terms of applications, 3-Bromo-4-iodo-5-(trifluoromethyl)pyridine has been extensively studied for its potential in medicinal chemistry. Researchers have explored its role as a scaffold for developing novel kinase inhibitors, which are crucial in the treatment of various cancers. The bromine and iodine substituents provide sites for further functionalization, allowing chemists to attach bioactive groups that can modulate enzyme activity. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific kinases, paving the way for potential therapeutic applications.

Beyond medicinal chemistry, this compound has also found relevance in materials science. Its aromaticity and substituent effects make it a promising candidate for use in organic electronics. For instance, derivatives of 3-Bromo-4-iodo-5-(trifluoromethyl)pyridine have been investigated as components in light-emitting diodes (LEDs) and organic photovoltaic devices. The trifluoromethyl group contributes to the molecule's electron-withdrawing properties, which are essential for optimizing charge transport in these devices.

The study of 3-Bromo-4-iodo-5-(trifluoromethyl)pyridine has also led to advancements in understanding its reactivity under various chemical transformations. For example, recent research has focused on its participation in nucleophilic aromatic substitution reactions. The electronic effects of the substituents play a pivotal role in determining the reaction pathway and selectivity. This knowledge is invaluable for designing more efficient synthetic routes to complex molecules.

In conclusion, 3-Bromo-4-iodo-5-(trifluoromethyl)pyridine, with its CAS number 1805575-52-3, stands as a testament to the ingenuity of modern chemical synthesis. Its versatile structure and unique properties continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to unlock new possibilities in drug discovery, materials development, and beyond.